Cas no 21417-72-1 (Benzofuran,2,3,7-trimethyl-)

Benzofuran,2,3,7-trimethyl- structure
Benzofuran,2,3,7-trimethyl- structure
Product Name:Benzofuran,2,3,7-trimethyl-
CAS No:21417-72-1
MF:C11H12O
MW:160.212383270264
CID:275910
PubChem ID:179363
Update Time:2025-04-19

Benzofuran,2,3,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran,2,3,7-trimethyl-
    • 2,3,7-Trimethyl-1-benzofuran
    • SCHEMBL15046889
    • Benzofuran, 2,3,7-trimethyl-
    • DTXSID40943982
    • 21417-72-1
    • InChI=1/C11H12O/c1-7-5-4-6-10-8(2)9(3)12-11(7)10/h4-6H,1-3H
    • Inchi: 1S/C11H12O/c1-7-5-4-6-10-8(2)9(3)12-11(7)10/h4-6H,1-3H3
    • InChI Key: XXDIHDIHRSHLGY-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C)C2C=CC=C(C)C1=2

Computed Properties

  • Exact Mass: 160.08886
  • Monoisotopic Mass: 160.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • Density: 1.032
  • Boiling Point: 251.1°Cat760mmHg
  • Flash Point: 106.1°C
  • Refractive Index: 1.569
  • PSA: 13.14
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